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Compound of Interest

Compound Name: 4-Methyl-1,10-phenanthroline

Cat. No.: B1583650 Get Quote

An In-Depth Technical Guide on the Water Solubility of 4-Methyl-1,10-phenanthroline

Introduction
4-Methyl-1,10-phenanthroline is a heterocyclic organic compound and a derivative of 1,10-

phenanthroline.[1] Like its parent compound, it is recognized for its strong chelating properties

with various metal ions.[2] This characteristic makes it and its derivatives valuable in diverse

applications, including analytical chemistry, materials science, and as a scaffold in the design of

therapeutic agents.[2][3] Notably, platinum(II) complexes of methylated 1,10-phenanthroline

derivatives have been investigated for their biological activity, including potential anticancer

properties through DNA intercalation. Understanding the physicochemical properties of 4-
Methyl-1,10-phenanthroline, particularly its water solubility, is crucial for its application in

biological and pharmaceutical research.

Water Solubility of 4-Methyl-1,10-phenanthroline
The available data on the water solubility of 4-Methyl-1,10-phenanthroline is primarily

qualitative. While some chemical suppliers describe the compound as "soluble in water,"

quantitative data specifying the exact solubility in grams per liter or moles per liter is not readily

available in the reviewed literature.[4][5] For context, the parent compound, 1,10-

phenanthroline, is described as slightly soluble in water, with a reported solubility of 2.69 g/L at

25°C.[6] The addition of a methyl group may alter this property, but specific values for 4-
Methyl-1,10-phenanthroline require experimental determination.
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Compound Solvent Solubility Temperature Source

4-Methyl-1,10-

phenanthroline
Water

Soluble

(Qualitative)

Room

Temperature
[4]

1,10-

Phenanthroline
Water 2.69 g/L 25 °C [6]

5-Methyl-1,10-

phenanthroline
Methanol 50 mg/mL Not Specified

Experimental Protocols for Solubility Determination
While a specific protocol for determining the water solubility of 4-Methyl-1,10-phenanthroline
was not found, standard methodologies for similar compounds can be applied. The following

protocols are based on established methods for determining the solubility of organic

compounds in aqueous solutions.

Qualitative Solubility Testing
This method provides a general classification of the compound's solubility.

Materials:

4-Methyl-1,10-phenanthroline

Test tubes

Vortex mixer

Deionized water

Procedure:

Add approximately 25 mg of 4-Methyl-1,10-phenanthroline to a small test tube.

Add 0.25 mL of deionized water to the test tube.

Vortex the mixture for 1-2 minutes.
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Observe if the solid dissolves completely.

If the solid does not dissolve, add another 0.25 mL of water and vortex again.

Repeat the addition of water in increments up to a total volume of 3 mL, observing for

dissolution after each addition.

Record the observations to classify the solubility (e.g., very soluble, soluble, sparingly

soluble, insoluble).

Quantitative Solubility Determination (Shake-Flask
Method)
This method, adapted from protocols for 1,10-phenanthroline, provides a precise measure of

solubility.[6]

Materials:

4-Methyl-1,10-phenanthroline

Deionized water

Screw-cap flasks or vials

Shaker or orbital incubator set to a constant temperature (e.g., 25°C)

Analytical balance

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Procedure:

Add an excess amount of 4-Methyl-1,10-phenanthroline to a series of flasks containing a

known volume of deionized water. The excess solid is crucial to ensure saturation.

Seal the flasks and place them in a shaker or incubator at a constant temperature.
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Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the flasks to stand undisturbed for a sufficient time to allow the

undissolved solid to settle.

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

Filter the aliquot to remove any remaining suspended particles.

Analyze the concentration of 4-Methyl-1,10-phenanthroline in the filtrate using a calibrated

analytical method such as UV-Vis spectrophotometry or HPLC.

The determined concentration represents the aqueous solubility of the compound at the

specified temperature.

Biological Context and Experimental Workflows
While specific signaling pathways for 4-Methyl-1,10-phenanthroline are not detailed, its

parent compound and derivatives are known to interact with biological systems, primarily

through DNA intercalation and enzyme inhibition.[2][7][8]

Mechanism of Action: DNA Intercalation
The planar structure of the phenanthroline ring system allows it to insert between the base

pairs of a DNA double helix.[2][8] This intercalation can disrupt DNA replication and

transcription, leading to cytotoxic effects. This mechanism is a key area of investigation for the

development of anticancer agents.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/article/1-10-phenanthroline-chemical-properties-applications-and-future-prospects.htm
https://www.chemicalbook.com/article/1-10-phenanthroline-chemical-properties-applications-and-future-prospects.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8377669_EN.htm
https://www.fishersci.ca/shop/products/4-methyl-1-10-phenanthroline-thermo-scientific/p-7049950
https://www.benchchem.com/pdf/physicochemical_properties_of_1_10_phenanthroline.pdf
https://pubmed.ncbi.nlm.nih.gov/15252653/
https://pubmed.ncbi.nlm.nih.gov/15252653/
https://www.tandfonline.com/doi/full/10.1080/23312009.2018.1476077
https://www.benchchem.com/product/b1583650#water-solubility-of-4-methyl-1-10-phenanthroline
https://www.benchchem.com/product/b1583650#water-solubility-of-4-methyl-1-10-phenanthroline
https://www.benchchem.com/product/b1583650#water-solubility-of-4-methyl-1-10-phenanthroline
https://www.benchchem.com/product/b1583650#water-solubility-of-4-methyl-1-10-phenanthroline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

